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Compound of Interest

Compound Name: Protriptyline-d3

Cat. No.: B12410054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Protriptyline-d3, a deuterated analog of the tricyclic antidepressant protriptyline.

Understanding the stability profile of this compound is critical for ensuring its quality, efficacy,

and safety in research and pharmaceutical applications. The information presented is based on

available data for protriptyline and related compounds, providing a robust framework for

handling and storing Protriptyline-d3.

Chemical and Physical Properties
Protriptyline-d3 is a deuterated form of protriptyline, a dibenzocycloheptene derivative. The

deuterium labeling is typically on the N-methyl group. This isotopic substitution provides a

valuable tool for pharmacokinetic and metabolic studies, often serving as an internal standard

in bioanalytical methods.
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Property Value

Chemical Name
N-(methyl-d3)-5H-dibenzo[a,d]cycloheptene-5-

propanamine

Molecular Formula C₁₉H₁₈D₃N

Molecular Weight Approx. 266.42 g/mol

Appearance White to off-white crystalline powder

Solubility Freely soluble in water and soluble in dilute HCl.

Solid-State Stability
Protriptyline hydrochloride, the salt form in which the compound is commonly supplied, is a

relatively stable solid. It is described as being reasonably stable to light, air, and heat under

typical ambient conditions.

Key Stability Considerations for Solid Protriptyline-d3:

Temperature: The solid form is stable at controlled room temperature.

Light: As with many tricyclic antidepressants, protection from light is recommended to

prevent photodegradation.

Moisture: The compound should be stored in a dry environment to prevent hydrolysis and

potential degradation.

Table 1: Recommended Storage Conditions for Solid Protriptyline-d3

Condition Recommendation

Temperature 20°C to 25°C (68°F to 77°F)

Light Protect from light

Atmosphere Store in a well-sealed container in a dry place
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Solution Stability
The stability of Protriptyline-d3 in solution is dependent on the solvent, pH, temperature, and

exposure to light. For analytical purposes, solutions are often prepared in organic solvents like

methanol or in aqueous buffers.

Key Stability Considerations for Protriptyline-d3 Solutions:

pH: The stability of tricyclic antidepressants can be pH-dependent, with potential for

hydrolysis under strongly acidic or basic conditions.

Oxidation: The presence of oxidizing agents or exposure to air can lead to degradation.

Light: Solutions are generally more susceptible to photodegradation than the solid form.

Table 2: Recommended Storage Conditions for Protriptyline-d3 Solutions

Solvent Temperature Duration Light Condition

Methanol -20°C Up to 1 month Protect from light

Methanol -80°C Up to 6 months Protect from light

Aqueous Buffers 2-8°C Short-term (days) Protect from light

Potential Degradation Pathways
Forced degradation studies on protriptyline and structurally similar tricyclic antidepressants

have identified several key degradation pathways. These pathways are critical to understand

for the development of stability-indicating analytical methods.

Oxidative Degradation: The most common site of oxidation is the 10,11-double bond of the

dibenzocycloheptene ring system, leading to the formation of an epoxide intermediate. This

epoxide can then be further hydrolyzed to a 10,11-dihydrodiol.

Photodegradation: Exposure to light, particularly UV radiation, can lead to the formation of

several degradation products, including the 10,11-epoxide, a 10-hydroxy derivative, and the

10,11-dihydrodiol.
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Acid/Base Hydrolysis: While generally stable, prolonged exposure to strong acidic or basic

conditions may lead to hydrolysis, although specific products are not well-documented in the

public literature.

Thermal Degradation: Protriptyline is relatively stable to heat at ambient temperatures. At

elevated temperatures, decomposition can occur.

Below is a diagram illustrating the primary oxidative and photodegradation pathways of

protriptyline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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